A unified statistical RRKM approach to the fragmentation and autoneutralization of metastable molecular negative ions of hexaazatrinaphthylenes†
Physical Chemistry Chemical Physics Pub Date: 2020-01-22 DOI: 10.1039/C9CP05397B
Abstract
For the compounds promising for use as n-type semiconductors in organic electronics and energy storage devices, hexaazatrinaphthylene (HATNA) and its derivative hexamethoxy-hexaazatrinaphthylene (HMHATA), the monomolecular processes occurring under the exposure of molecules to low-energy (0–15 eV) free electrons were studied by means of resonant electron capture negative ion mass spectrometry. Resonant electron attachment results in the formation of eminently long-lived molecular negative ions (MNIs) in an abnormally wide range of incident electron energy (Ee) from 0 to 5–7 eV. For both compounds, this observation serves as an indication of the strong electron-accepting properties and high stability of MNIs against electron autodetachment. A weak yield of the only fragment NIs, dehydrogenated anions, was detected for HATNA at Ee > 6 eV. MNIs of HMHATA are less stable to dissociative decay because of the presence of weakly bound terminal substituents. This is evidenced by the mass spectral observation of intense fragmentation occurring above Ee ≈ 1 eV and leading to a loss of up to 3 methyl groups as the Ee increases. A series of metastable NI peaks observed in the mass spectra testify to the delayed and sequential nature of fragmentation. Based on the principles of statistical Rice–Ramsperger–Kassel–Marcus (RRKM) theory, the theoretical model of dissociative decay of NIs was developed and then adopted to quantify the rates of ground-state anion decay via electron autodetachment. The experimentally measured electron autodetachment lifetimes and fragmentation rates were best reproduced by the model at molecular adiabatic electron affinities preset to 2.15 eV for HATNA and 1.88 eV for HMHATA, in reasonable agreement with the quantum chemical DFT PBE/3ζ predictions.
Recommended Literature
- [1] Spectrophotometric determination of some pyrazolidinedione derivatives in pharmaceutical preparations
- [2] Determination of impurities in lead zirconate–titanate electroceramics by inductively coupled plasma atomic emission spectrometry
- [3] Unassisted solar water splitting with 9.8% efficiency and over 100 h stability based on Si solar cells and photoelectrodes catalyzed by bifunctional Ni–Mo/Ni†
- [4] NMR shifts in aluminosilicate glasses via machine learning†
- [5] Template-assisted self-assembly of achiral plasmonic nanoparticles into chiral structures
- [6] Exceptional stability of Mg-implemented PbS quantum dot solar cells realized by galvanic corrosion protection†
- [7] Cyclobutenes from 1-alkyl-1,4-dihydropyridines with dimethyl acetylenedicarboxylate and a novel cyclo-elimination of a carboxamide group
- [8] A potential energy surface and a trajectory study of photodynamics and strong-field alignment of ClF molecule in rare gas (Ar,Kr) solids
- [9] Manganese ions conjugated on layered bismuth oxyhalides for high-performance pseudocapacitors and efficient oxygen evolution catalysts†
- [10] Helper lipid structure influences protein adsorption and delivery of lipid nanoparticles to spleen and liver†
